![molecular formula C8H6ClNO3 B1448086 Furo[3,2-b]pyridine-2-carboxylic acid hydrochloride CAS No. 1177362-48-9](/img/structure/B1448086.png)
Furo[3,2-b]pyridine-2-carboxylic acid hydrochloride
Overview
Description
Furo[3,2-b]pyridine-2-carboxylic acid is a chemical compound that is available in powder form . It is a product of Thermo Scientific Chemicals and was originally part of the Alfa Aesar product portfolio . The compound has a CAS number of 112372-14-2 .
Molecular Structure Analysis
The molecular formula of Furo[3,2-b]pyridine-2-carboxylic acid is C8H5NO3 . The InChI Key is VHRCHODSRLMXFM-UHFFFAOYSA-N . The SMILES string representation is OC(=O)C1=CC2=NC=CC=C2O1 .Physical And Chemical Properties Analysis
Furo[3,2-b]pyridine-2-carboxylic acid is a cream-colored powder . The compound has a molecular weight of 163.13 g/mol . The melting point is greater than 300°C .Scientific Research Applications
Asymmetric Construction of Enantioenriched Furo[2,3-b]pyridines
Furo[3,2-b]pyridine derivatives have been used in the asymmetric construction of enantioenriched furo[2,3-b]pyridines. This process involves a multi-catalytic protocol, which includes gold, palladium, and phosphoric acid, enabling a relay cycloisomerisation/asymmetric [4 + 2] cycloaddition process between ynamides and carbonate of 4-hydroxy-2-cyclopentenone . The derivatives are constructed in a one-pot fashion with uniformly good to excellent yields and diastereo and enantioselectivities .
Synthesis of Complex Heterocycles
Furo[3,2-b]pyridine derivatives can be further converted to complex heterocycles after simple derivations . This makes them valuable in the synthesis of complex organic compounds, which can have applications in various fields, including pharmaceuticals and materials science .
Photosensitizers
Furo[3,2-b]pyridine derivatives have been used to construct photosensitizers, such as LIQ-TF . These photosensitizers show near-infrared emission with high quantum yield, and high 1O2 and ˙OH generation efficiency . They can be used for specific imaging and photodynamic ablation .
Safety and Hazards
properties
IUPAC Name |
furo[3,2-b]pyridine-2-carboxylic acid;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO3.ClH/c10-8(11)7-4-5-6(12-7)2-1-3-9-5;/h1-4H,(H,10,11);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COYXEKGHLJCIHX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C(O2)C(=O)O)N=C1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Furo[3,2-b]pyridine-2-carboxylic acid hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.